Cas no 837411-14-0 (3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester)

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester structure

837411-14-0 structure

Product name:3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester

CAS No:837411-14-0

MF:C_₂₃H_₂₈N_₂O_₇

MW:

CID:1812456

Chemical and Physical Properties
Related Products

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester Related Literature

1. Cell-penetrating peptides as delivery vehicles for biology and medicine

Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
2. Cellular target identification of Withangulatin A using fluorescent analogues and subsequent chemical proteomics†

Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
3. B-terminated (111) polar surfaces of BP and BAs: promising metal-free electrocatalysts with large reaction regions for nitrogen fixation†

Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
4. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometry

S. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
5. Cancer stem cell-targeted bio-imaging and chemotherapeutic perspective

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6. Characterization and estimation of sulfaquinoxaline metabolites in animal tissues using liquid chromatography coupled to tandem mass spectrometry

Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
7. Calixarenenanotubes: structural tolerance towards pyridine templates†

Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
8. Calcium mediated C–F bond substitution in fluoroarenes towards C–chalcogen bond formation†

Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
9. Behaviors of a proton exchange membrane electrolyzer under water starvation

Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
10. Cell motility regulation on a stepped micro pillar array device (SMPAD) with a discrete stiffness gradient

Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333

837411-14-0 (3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(3-nitrophenyl)-,1,1-dimethylethyl 2-hydroxy-1,1-dimethylethyl ester) Related Products

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